1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine

• IUPAC Name: 1-methyl-4-[2-(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)ethyl]piperazine
• InChI: InChI=1S/C11H21N5S/c1-14-6-8-16(9-7-14)5-4-10-12-13-11(17-3)15(10)2/h4-9H2,1-3H3
• InChI Key: NBZBFMOICVRZMT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCC2=NN=C(N2C)SC
• Molecular Formula: C11H21N5S
• Molecular Weight: 255.39 g/mol

Description

1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is known for its unique pharmacological properties.

Mechanism of Action

The mechanism of action of 1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, leading to the disruption of critical metabolic pathways in the target organism. This, in turn, results in the death of the organism or the inhibition of its growth.
Biochemical and Physiological Effects:
1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine has been shown to have a range of biochemical and physiological effects. It has been found to possess potent antioxidant activity, and has been shown to reduce the levels of reactive oxygen species in cells. Moreover, this compound has been found to possess anti-inflammatory activity, and has been shown to reduce the levels of pro-inflammatory cytokines in cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine in lab experiments include its potent pharmacological properties, its ease of synthesis, and its relatively low cost. However, the limitations of using this compound in lab experiments include its potential toxicity, its limited solubility in water, and its potential for causing adverse effects in living organisms.

Future Directions

There are several future directions for research on 1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine. One potential direction is the investigation of its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is the investigation of its potential as a tool for studying the mechanisms of enzyme inhibition and metabolic regulation. Additionally, further research is needed to fully understand the mechanism of action of this compound, and to identify any potential side effects or toxicity issues.

Synthesis Methods

The synthesis of 1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine involves the reaction of piperazine with 4-methyl-5-(methylthio)-4H-1,2,4-triazole-3-thiol in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired product in good yields.

Scientific Research Applications

1-methyl-4-{2-[4-methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl]ethyl}piperazine has been extensively studied for its potential therapeutic applications. It has been shown to possess antifungal, antibacterial, and antitumor activities. Moreover, this compound has been found to exhibit potent inhibitory activity against a range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase.